N-(3-cyanothiolan-3-yl)-8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-8-ethoxy-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-2-21-14-5-3-4-12-8-13(9-22-15(12)14)16(20)19-17(10-18)6-7-23-11-17/h3-5,13H,2,6-9,11H2,1H3,(H,19,20)
• InChI Key: WHKZAVBVZCJZAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OCC(C2)C(=O)NC3(CCSC3)C#N
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(3-cyanothiolan-3-yl)-8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-carboxamide, commonly known as CT-3, is a synthetic compound that belongs to the class of benzopyran derivatives. It has been extensively studied for its potential pharmacological properties, particularly in the field of pain management. The purpose of

Mechanism of Action

The exact mechanism of action of CT-3 is not fully understood, but it is believed to act through the modulation of the endocannabinoid system. Specifically, it has been shown to activate the CB2 receptor, which is primarily found in immune cells and is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
CT-3 has been shown to exhibit a number of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and immunomodulatory effects. It has also been shown to have antioxidant properties, and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of CT-3 is its relatively low toxicity, which makes it a potentially useful compound for further research. However, one of the limitations of CT-3 is its poor solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on CT-3. One area of interest is the development of more soluble derivatives of CT-3, which may improve its potential as a therapeutic agent. Additionally, further research is needed to fully understand the mechanism of action of CT-3, as well as its potential applications in the treatment of various diseases and conditions. Finally, there is a need for more extensive preclinical and clinical studies to evaluate the safety and efficacy of CT-3 in humans.

Synthesis Methods

CT-3 is synthesized through a multistep process that involves the condensation of ethyl acetoacetate with 3-cyanothiolan-3-ylamine, followed by cyclization with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The resulting intermediate is then subjected to reduction with sodium borohydride, and the final product is obtained after acetylation with acetic anhydride.

Scientific Research Applications

CT-3 has been extensively studied for its potential pharmacological properties, particularly in the field of pain management. It has been shown to exhibit analgesic effects in various animal models of pain, including thermal, mechanical, and chemical stimuli. It has also been studied for its anti-inflammatory properties, and has been shown to reduce inflammation in animal models of acute and chronic inflammation.